N,N,5-trimethyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidin-4-amine

• IUPAC Name: N,N,5-trimethyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C18H25N5O/c1-14-10-20-18(21-17(14)22(2)3)23-9-5-7-16(12-23)24-13-15-6-4-8-19-11-15/h4,6,8,10-11,16H,5,7,9,12-13H2,1-3H3
• InChI Key: SRLDKJPRXUHJSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N(C)C)N2CCCC(C2)OCC3=CN=CC=C3
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

N,N,5-trimethyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidin-4-amine, also known as TAK-659, is a potent and selective inhibitor of spleen tyrosine kinase (SYK). It has been shown to have potential therapeutic applications in the treatment of various autoimmune diseases, inflammatory disorders, and cancers.

Mechanism of Action

N,N,5-trimethyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidin-4-amine works by inhibiting the activity of SYK, a cytoplasmic tyrosine kinase that plays a critical role in immune cell signaling and activation. By blocking SYK-mediated signaling pathways, this compound can effectively suppress the activation of various immune cells, including B cells, T cells, and mast cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the suppression of immune cell activation, inhibition of cytokine production, and reduction of inflammation. It has also been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N,5-trimethyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidin-4-amine is its high selectivity and potency for SYK inhibition, which makes it a useful tool for studying the role of SYK in various biological processes. However, its low solubility and stability can pose challenges in experimental design and interpretation.

Future Directions

There are several potential future directions for the research and development of N,N,5-trimethyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidin-4-amine. These include further preclinical and clinical studies to evaluate its safety and efficacy in the treatment of various diseases, as well as the development of novel drug delivery systems to improve its solubility and stability. Additionally, the identification of new SYK inhibitors and the elucidation of the molecular mechanisms underlying the therapeutic effects of this compound could lead to the development of more effective treatments for autoimmune diseases, inflammatory disorders, and cancers.

Scientific Research Applications

N,N,5-trimethyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidin-4-amine has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, it has been shown to effectively inhibit SYK-mediated signaling pathways, leading to the suppression of immune cell activation and inflammation. It has also demonstrated antitumor activity in various cancer cell lines, including lymphoma and leukemia.